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Compound of Interest

Compound Name: Tinostamustine

Cat. No.: B560638

This document provides essential safety and logistical information for the proper handling and
disposal of tinostamustine, a potent antineoplastic agent. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure a safe
laboratory environment and compliance with regulations.

Immediate Safety and Handling Precautions

Tinostamustine is a hazardous substance with significant health risks. It is classified as an
alkylating histone-deacetylase inhibitor (HDACI) fusion molecule.[1] Due to its properties, it may
be toxic if swallowed, cause skin and serious eye irritation, cause genetic defects, cause
cancer, damage fertility or the unborn child, and may cause respiratory irritation.[1][2] Strict
adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Before handling tinostamustine, all personnel must be
equipped with the following PPE[2]:

Gloves: Chemical-resistant gloves.

Protective Clothing: A lab coat or disposable gown.

Eye Protection: Safety glasses with side shields or goggles.[2]

Face Protection: A face shield may be required for procedures with a high risk of splashing.

[2]
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e Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood to avoid dust and aerosol formation.[2]

Handling Procedures:

Avoid all direct contact with the skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in areas where tinostamustine is handled or stored.[2]

Wash hands thoroughly after handling the compound.[2]

Prepare all solutions and handle the powder form within a certified chemical fume hood.

Tinostamustine Disposal Procedures

The primary directive for the disposal of tinostamustine is to manage it as hazardous chemical
waste in accordance with all local, state, and federal regulations.[2][3] Do not dispose of
tinostamustine or its containers in regular trash or down the drain.

Step-by-Step Disposal Guide:

» Segregation: All waste contaminated with tinostamustine must be segregated from other
laboratory waste streams.[3] Do not mix tinostamustine waste with other chemical or
biological waste unless specifically instructed by your institution's Environmental Health and
Safety (EHS) department.[3]

o Waste Identification and Collection:

o Bulk Contamination: This includes any amount of pure tinostamustine (expired or
unused), heavily contaminated items (e.g., glassware with visible residue), and stock
solutions.

» These materials must be collected in a desighated hazardous waste container, often a
black RCRA (Resource Conservation and Recovery Act) container, provided by your
EHS office.[3]

» Syringes containing any residual volume of the drug (e.g., 0.1 ml) are considered bulk
waste and must be placed in this container, not in a sharps container.[3]
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o Trace Contamination: This includes items with minimal, incidental contamination, such as
used gloves, bench paper, and empty vials.

» These items should be collected in a designated "Trace Chemotherapy Waste"
container, often a yellow bag or container.[3]

e Labeling:
o Clearly label all waste containers with a "Hazardous Waste" label.[3]

o The label must include the full chemical name ("Tinostamustine"), the associated
hazards (e.g., "Toxic," "Carcinogen"), and the accumulation start date.

o Storage:

o Store waste containers in a designated Satellite Accumulation Area (SAA) that is clearly
marked and secure.[3]

o Keep containers tightly sealed except when adding waste.[2]
e Disposal Request:

o Once a waste container is full or is no longer being used, submit a hazardous waste
pickup request through your institution's EHS online portal.[3]

Spill and Decontamination Procedures

In the event of a spill, immediate action is required to minimize exposure and contamination.
o Evacuate: Evacuate all non-essential personnel from the immediate area.[2]

» Ventilate: Ensure the area is well-ventilated.

e Protect: Don full PPE, including respiratory protection if the spill involves powder.

e Contain & Clean:

o For liquid spills, absorb the material with an inert, liquid-binding material (e.g., diatomite,
universal binders).[2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b560638?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://file.medchemexpress.com/batch_PDF/HY-101780/Tinostamustine-SDS-MedChemExpress.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://file.medchemexpress.com/batch_PDF/HY-101780/Tinostamustine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-101780/Tinostamustine-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o For powder spills, carefully cover with damp paper towels to avoid raising dust, then gently
scoop the material into the hazardous waste container.

o Decontaminate the spill surface and any affected equipment by scrubbing with alcohol or
another appropriate solvent.[2]

o Dispose: All cleanup materials must be disposed of as bulk tinostamustine hazardous
waste.[2]

e Report: Report the incident to your laboratory supervisor and EHS department.

Quantitative Data and Properties

The following tables summarize key quantitative data for tinostamustine.

Table 1. Chemical and Physical Properties

Property Value Source
Molecular Formula C19H28CI2N402 [1]
Molecular Weight 415.37 g/mol [4]
CAS Number 1236199-60-2 [2]
Solubility (DMSO) 5 mg/mL [5]
Solubility (DMF) 1 mg/mL [5]

Table 2: HDAC Inhibitory Activity (ICso Values)
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Target ICs0 (NM) Source
HDAC1 9 [6]
HDAC2 9 [6]
HDAC3 25 [6]
HDAC6 6 [6]
HDACS8 107 [6]
HDAC10 72 [6]

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
tinostamustine waste.
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Caption: Workflow for the safe segregation and disposal of tinostamustine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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